Phenyl 4-((2-(4-(tert-butyl)phenoxy)acetamido)methyl)piperidine-1-carboxylate

Specification

• CAS No.: 1235668-15-1
• Molecular Formula: C25H32N2O4
• Molecular Weight: 424.541
• IUPAC Name: phenyl 4-[[[2-(4-tert-butylphenoxy)acetyl]amino]methyl]piperidine-1-carboxylate
• Standard InChI: InChI=1S/C25H32N2O4/c1-25(2,3)20-9-11-21(12-10-20)30-18-23(28)26-17-19-13-15-27(16-14-19)24(29)31-22-7-5-4-6-8-22/h4-12,19H,13-18H2,1-3H3,(H,26,28)
• Standard InChI Key: POGRZRPJFHSKKB-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)OCC(=O)NCC2CCN(CC2)C(=O)OC3=CC=CC=C3

Introduction

Phenyl 4-((2-(4-(tert-butyl)phenoxy)acetamido)methyl)piperidine-1-carboxylate is a complex organic compound with significant implications in medicinal chemistry. It serves as a key intermediate in the synthesis of Vandetanib, a prescription medication used to treat medullary thyroid cancer. This compound belongs to the category of piperidine derivatives, which are known for their diverse biological activities.

Synthesis Process

The synthesis of Phenyl 4-((2-(4-(tert-butyl)phenoxy)acetamido)methyl)piperidine-1-carboxylate typically involves several steps, requiring careful control of reaction conditions to ensure high yields and purity of the final product.

Applications in Medicinal Chemistry

This compound is crucial in the synthesis of Vandetanib, highlighting its significance in medicinal chemistry. Additionally, its structural similarities to known analgesics suggest potential interactions with opioid receptors or other neurotransmitter systems, although experimental studies are necessary to elucidate its precise mechanism of action.

Mechanism of Action

The mechanism of action likely involves interaction with specific receptors in the central nervous system. Given its structural similarities to known analgesics, it may act as an agonist or antagonist at opioid receptors or other neurotransmitter systems.

Future Research Directions

Further research is warranted to explore the compound's applications fully and assess its therapeutic potential in clinical settings. Computational chemistry tools can provide insights into its potential interactions with biological targets by analyzing its three-dimensional conformation.